4-[(4-phenylcyclohexyl)carbonyl]morpholine

• IUPAC Name: morpholin-4-yl-(4-phenylcyclohexyl)methanone
• InChI: InChI=1S/C17H23NO2/c19-17(18-10-12-20-13-11-18)16-8-6-15(7-9-16)14-4-2-1-3-5-14/h1-5,15-16H,6-13H2
• InChI Key: HBODOOYQJYFOEK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C2=CC=CC=C2)C(=O)N3CCOCC3
• Molecular Formula: C17H23NO2
• Molecular Weight: 273.37 g/mol

Description

4-[(4-phenylcyclohexyl)carbonyl]morpholine, also known as PCMor, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. PCMor is a derivative of ketamine, a well-known anesthetic drug, and has been found to have similar effects on the central nervous system. PCMor is a non-opioid compound that has shown promise in treating depression, anxiety, and chronic pain.

Mechanism of Action

The mechanism of action of 4-[(4-phenylcyclohexyl)carbonyl]morpholine is not yet fully understood. However, it is believed that 4-[(4-phenylcyclohexyl)carbonyl]morpholine acts on the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of neurotransmitters such as glutamate. 4-[(4-phenylcyclohexyl)carbonyl]morpholine is thought to bind to the NMDA receptor and modulate its activity, resulting in the observed effects on the central nervous system.
Biochemical and Physiological Effects:
4-[(4-phenylcyclohexyl)carbonyl]morpholine has been found to have various biochemical and physiological effects. In animal models, 4-[(4-phenylcyclohexyl)carbonyl]morpholine has been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. 4-[(4-phenylcyclohexyl)carbonyl]morpholine has also been found to increase the release of dopamine, a neurotransmitter that is involved in reward and motivation. Additionally, 4-[(4-phenylcyclohexyl)carbonyl]morpholine has been found to reduce inflammation and oxidative stress, which are believed to contribute to various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-[(4-phenylcyclohexyl)carbonyl]morpholine is its non-opioid nature, which makes it a potential alternative to opioids for the treatment of chronic pain. Additionally, 4-[(4-phenylcyclohexyl)carbonyl]morpholine has been found to have fewer side effects than other antidepressant and anxiolytic drugs. However, 4-[(4-phenylcyclohexyl)carbonyl]morpholine is still in the early stages of research, and its long-term effects and safety profile are not yet fully understood. Furthermore, 4-[(4-phenylcyclohexyl)carbonyl]morpholine is a relatively new compound, and its availability may be limited.

Future Directions

There are several future directions for the research on 4-[(4-phenylcyclohexyl)carbonyl]morpholine. One area of research is the development of more potent and selective 4-[(4-phenylcyclohexyl)carbonyl]morpholine derivatives. Another area of research is the investigation of the long-term effects and safety profile of 4-[(4-phenylcyclohexyl)carbonyl]morpholine. Additionally, more research is needed to determine the optimal dosage and administration route of 4-[(4-phenylcyclohexyl)carbonyl]morpholine for various conditions. Finally, the potential applications of 4-[(4-phenylcyclohexyl)carbonyl]morpholine in other research fields, such as neurodegenerative diseases and addiction, should be explored.
Conclusion:
4-[(4-phenylcyclohexyl)carbonyl]morpholine is a promising compound that has shown potential in the treatment of depression, anxiety, and chronic pain. Its non-opioid nature and relatively few side effects make it an attractive candidate for further research. However, more research is needed to fully understand its mechanism of action, long-term effects, and safety profile. The future directions of research on 4-[(4-phenylcyclohexyl)carbonyl]morpholine are diverse and offer exciting possibilities for the development of new treatments and therapies.

Synthesis Methods

The synthesis of 4-[(4-phenylcyclohexyl)carbonyl]morpholine involves the reaction of 4-phenylcyclohexanone with morpholine in the presence of a catalyst. The reaction proceeds through a nucleophilic addition-elimination mechanism, resulting in the formation of 4-[(4-phenylcyclohexyl)carbonyl]morpholine. The synthesis of 4-[(4-phenylcyclohexyl)carbonyl]morpholine is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

4-[(4-phenylcyclohexyl)carbonyl]morpholine has been found to have potential applications in various research fields. One of the most significant applications of 4-[(4-phenylcyclohexyl)carbonyl]morpholine is in the study of depression and anxiety. 4-[(4-phenylcyclohexyl)carbonyl]morpholine has been shown to have antidepressant and anxiolytic effects in animal models, making it a promising candidate for the treatment of these conditions in humans. 4-[(4-phenylcyclohexyl)carbonyl]morpholine has also been found to have analgesic effects, making it a potential alternative to opioids for the treatment of chronic pain.